Cas no 1016493-85-8 (3-(3-carbamoylphenoxy)propanoic acid)

• Product Name: 3-(3-carbamoylphenoxy)propanoic acid
• CAS No: 1016493-85-8
• Molecular Formula: C₁₀H₁₁NO₄
• Molecular Weight: 209.198642969131
• MDL: MFCD09931301
• CID: 4566762
• PubChem ID: 24692915

3-(3-carbamoylphenoxy)propanoic acid Properties

Names and Identifiers

• 3-(3-Carbamoylphenoxy)propanoic Acid
• Propanoic acid, 3-[3-(aminocarbonyl)phenoxy]-

• MDL： MFCD09931301
• InChIKey： YBZUHGMLOYCCIN-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO4/c11-10(14)7-2-1-3-8(6-7)15-5-4-9(12)13/h1-3,6H,4-5H2,(H2,11,14)(H,12,13)
• SMILES： C(O)(=O)CCOC1=CC=CC(C(N)=O)=C1

Computed Properties

• Exact Mass: 209.068808g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 209.068808g/mol
• Heavy Atom Count: 15
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 89.6Ų
• Molecular Weight: 209.2g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids